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Compound of Interest

Compound Name: Tetrahymanol

Cat. No.: B161616

For immediate reference, this guide provides essential safety and logistical information for the
proper disposal of tetrahymanol in a laboratory setting. These procedures are designed to
ensure the safety of personnel and compliance with standard laboratory practices.

Tetrahymanol, a pentacyclic triterpenoid lipid, is utilized in various research applications. While
a Safety Data Sheet (SDS) from GlpBio indicates that tetrahymanol is not classified as a
hazardous substance, it is imperative to follow prudent laboratory practices when handling and
disposing of this compound.[1] This guide outlines the recommended procedures for the safe
disposal of tetrahymanol waste.

Key Safety and Disposal Information

A comprehensive understanding of a substance's properties is the foundation of safe handling
and disposal. The following table summarizes the key information for tetrahymanol.
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Parameter Information Reference
Chemical Name Tetrahymanol [1]
CAS Number 2130-17-8 [1]
Molecular Formula C30H520 [1]
o Not a hazardous substance or
Hazard Classification ] [1]
mixture

] Considered non-hazardous for
Transport Regulations [1]
transport (DOT, IMDG, IATA)

Not subject to reporting
SARA 302/313 ) [1]
requirements

Personal Protective Equipment (PPE)

When handling tetrahymanol, appropriate personal protective equipment should be worn to
minimize exposure and ensure personal safety.

» Gloves: Nitrile gloves are recommended.
o Eye Protection: Safety glasses or goggles.
o Lab Coat: A standard laboratory coat should be worn.

Disposal Protocols

The following step-by-step protocols provide detailed methodologies for the disposal of solid
and liquid tetrahymanol waste.

Disposal of Solid Tetrahymanol Waste

Solid tetrahymanol waste includes residual powder, contaminated consumables (e.g., weigh
boats, spatulas), and personal protective equipment.

o Segregation: Collect all solid tetrahymanol waste in a designated, clearly labeled waste
container. Do not mix with other chemical waste streams unless permitted by your

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://file.glpbio.com/quotepdf/sds.php?token=3b4M7cPBVkhnzDb8xo85Hjjw5xKJ2FgW4J8s7tJK2Pqsp9rKvujcpWYCZfT8UE980Elea3eqQP3cpz1K6NMLPD3M5xKJupRRkqczJCYkW1B8OGxWwGEj0taxQzHE5zRIdEKMKRdM4M6qR
https://file.glpbio.com/quotepdf/sds.php?token=3b4M7cPBVkhnzDb8xo85Hjjw5xKJ2FgW4J8s7tJK2Pqsp9rKvujcpWYCZfT8UE980Elea3eqQP3cpz1K6NMLPD3M5xKJupRRkqczJCYkW1B8OGxWwGEj0taxQzHE5zRIdEKMKRdM4M6qR
https://file.glpbio.com/quotepdf/sds.php?token=3b4M7cPBVkhnzDb8xo85Hjjw5xKJ2FgW4J8s7tJK2Pqsp9rKvujcpWYCZfT8UE980Elea3eqQP3cpz1K6NMLPD3M5xKJupRRkqczJCYkW1B8OGxWwGEj0taxQzHE5zRIdEKMKRdM4M6qR
https://file.glpbio.com/quotepdf/sds.php?token=3b4M7cPBVkhnzDb8xo85Hjjw5xKJ2FgW4J8s7tJK2Pqsp9rKvujcpWYCZfT8UE980Elea3eqQP3cpz1K6NMLPD3M5xKJupRRkqczJCYkW1B8OGxWwGEj0taxQzHE5zRIdEKMKRdM4M6qR
https://file.glpbio.com/quotepdf/sds.php?token=3b4M7cPBVkhnzDb8xo85Hjjw5xKJ2FgW4J8s7tJK2Pqsp9rKvujcpWYCZfT8UE980Elea3eqQP3cpz1K6NMLPD3M5xKJupRRkqczJCYkW1B8OGxWwGEj0taxQzHE5zRIdEKMKRdM4M6qR
https://file.glpbio.com/quotepdf/sds.php?token=3b4M7cPBVkhnzDb8xo85Hjjw5xKJ2FgW4J8s7tJK2Pqsp9rKvujcpWYCZfT8UE980Elea3eqQP3cpz1K6NMLPD3M5xKJupRRkqczJCYkW1B8OGxWwGEj0taxQzHE5zRIdEKMKRdM4M6qR
https://www.benchchem.com/product/b161616?utm_src=pdf-body
https://www.benchchem.com/product/b161616?utm_src=pdf-body
https://www.benchchem.com/product/b161616?utm_src=pdf-body
https://www.benchchem.com/product/b161616?utm_src=pdf-body
https://www.benchchem.com/product/b161616?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

institution's Environmental Health and Safety (EHS) department.

Container Labeling: The waste container must be labeled with the full chemical name
("Tetrahymanol"), the words "Non-Hazardous Waste" (in accordance with the SDS), the
date, the principal investigator's name, and the laboratory location.

Storage: Store the sealed waste container in a designated area within the laboratory, away
from incompatible materials.

Disposal: Arrange for the disposal of the container through your institution's established
waste management program.

Disposal of Liquid Tetrahymanol Waste

Liquid tetrahymanol waste may include solutions containing the compound.

Waste Collection: Collect all liquid tetrahymanol waste in a dedicated, sealed, and
chemically compatible container.

Container Labeling: Clearly label the container with "Aqueous Tetrahymanol Waste" or
"Solvent-based Tetrahymanol Waste" (as appropriate), the full chemical name,
concentration, the words "Non-Hazardous Waste," the date, the principal investigator's
name, and the laboratory location.

Storage: Store the waste container in a secondary containment tray in a well-ventilated area,
away from sources of ignition if a flammable solvent was used.

Disposal: Dispose of the liquid waste through your institution's chemical waste management
service. Do not pour tetrahymanol solutions down the drain unless explicitly permitted by
your local regulations and institutional EHS guidelines.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
tetrahymanol waste.
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Tetrahymanol Disposal Workflow

Start: Tetrahymanol Waste Generated

Identify Waste Type

Solid Waste Liquid Waste
(e.g., powder, contaminated consumables) (e.g., solutions)
Segregate in a labeled, Segregate in a labeled,
dedicated solid waste container dedicated liquid waste container

:

Label Container:
'‘Agueous/Solvent Tetrahymanol Waste,
Non-Hazardous'

:

Store in designated area Store in secondary containment

Label Container:
‘Tetrahymanol, Non-Hazardous Waste'

Dispose via Institutional
Waste Management

Dispose via Institutional
Chemical Waste Service

Click to download full resolution via product page

Caption: Disposal workflow for tetrahymanol waste.
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Disclaimer: This document provides guidance based on the available Safety Data Sheet.
Always consult with your institution's Environmental Health and Safety (EHS) department for
specific disposal requirements and regulations in your location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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